Trimethylsulfonium
Overview
Description
Trimethylsulfonium is a sulfonium compound in which the substituents on sulfur are three methyl groups. It is found in the midgut gland of the sea hare, Aplysia brasiliana, and exhibits probable ability to inhibit cholinergic responses. It has a role as an animal metabolite.
Trimethyl sulfonium belongs to the class of organic compounds known as organosulfur compounds. These are organic compounds containing a carbon-sulfur bond.
Properties
CAS No. |
676-84-6 |
|---|---|
Molecular Formula |
C3H9S+ |
Molecular Weight |
77.17 g/mol |
IUPAC Name |
trimethylsulfanium |
InChI |
InChI=1S/C3H9S/c1-4(2)3/h1-3H3/q+1 |
InChI Key |
NRZWQKGABZFFKE-UHFFFAOYSA-N |
SMILES |
C[S+](C)C |
Canonical SMILES |
C[S+](C)C |
physical_description |
Solid |
Related CAS |
17287-03-5 (hydroxide) 2181-42-2 (iodide) 22059-18-3 (nitrate) |
Synonyms |
trimethylsulfonium trimethylsulfonium chloride trimethylsulfonium hydroxide trimethylsulfonium iodide trimethylsulfonium nitrate trimethylsulphonium chloride |
Origin of Product |
United States |
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